Cas no 1804953-29-4 (6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide)

• Product Name: 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide
• CAS No: 1804953-29-4
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4864194
• Update Time: 2025-07-31

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-3-1-2(5(8)9)4(10)6(12-3)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： MIWQDLQTSOGZLI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(N=C1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Additional information on 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

Introduction to 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS No. 1804953-29-4)

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS No. 1804953-29-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide.

Chemical Structure and Properties

The molecular formula of 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide is C₁₀H₆BrF₂N₂O₂S, with a molecular weight of 371.02 g/mol. The compound features a pyridine ring substituted with a bromo group at the 6-position, a difluoromethyl group at the 4-position, and an iodo group at the 3-position. Additionally, the sulfonamide functional group is attached to the 2-position of the pyridine ring. These structural elements contribute to its unique chemical and biological properties.

The presence of halogen atoms (bromine and iodine) and the difluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and stability. The sulfonamide moiety is known for its biological activity and has been widely studied in drug design for its ability to interact with various biological targets.

Synthesis Methods

The synthesis of 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide involves several steps, each carefully optimized to achieve high yields and purity. One common synthetic route starts with the preparation of 6-bromo-3-iodopyridin-2(1H)-one, which is then converted to the corresponding sulfonamide derivative through a series of reactions including sulfonation and amide formation.

A typical synthetic protocol involves the following steps:

• Synthesis of 6-bromo-3-iodopyridin-2(1H)-one: This intermediate can be prepared by reacting 6-bromo-3-hydroxypyridin-2(1H)-one with iodine in an appropriate solvent.
• Sulfonation: The hydroxy group in 6-bromo-3-hydroxypyridin-2(1H)-one is converted to a sulfonic acid using sulfur trioxide-pyridine complex or other sulfonating agents.
• Amination: The sulfonic acid is then transformed into the desired sulfonamide by reacting it with ammonia or an appropriate amine under suitable conditions.
• Difluoromethylation: The final step involves introducing the difluoromethyl group at the 4-position of the pyridine ring using a suitable difluoromethylating agent such as diethylaminosulfur trifluoride (DAST).

Biological Activities and Applications

6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide has been extensively studied for its biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

In vitro studies have shown that this compound exhibits potent inhibitory activity against specific kinases, such as protein kinase B (Akt) and mitogen-activated protein kinase (MAPK). These kinases play crucial roles in cell proliferation, survival, and apoptosis, making them attractive targets for cancer therapy. Additionally, 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide has demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

In preclinical animal models, this compound has shown promising efficacy in reducing tumor growth and inflammation. For instance, studies conducted on xenograft models of human breast cancer have reported significant tumor regression following treatment with 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide. These findings underscore its potential as a lead compound for further drug development.

In vivo pharmacokinetic studies have also provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Results indicate that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent.

Clinical Trials and Future Directions

The promising preclinical data on 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide have paved the way for its evaluation in clinical trials. Several phase I trials are currently underway to assess its safety and tolerability in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of this compound to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to refine lead compounds for more effective therapeutic applications.

Beyond cancer therapy, there is growing interest in exploring the potential of 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide for treating other diseases characterized by aberrant kinase activity or chronic inflammation. For example, preliminary studies suggest that it may have therapeutic benefits in autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.

Conclusion

In summary, 6-Bromo-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS No. 1804953-29-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As preclinical studies advance into clinical trials, there is optimism that this compound will contribute significantly to the treatment of various diseases.